Cas no 1340125-32-7 (5-Bromo-2-(tetrahydro-2H-pyran-4-yloxy)pyrimidine)

5-Bromo-2-(tetrahydro-2H-pyran-4-yloxy)pyrimidine is a heterocyclic compound featuring a pyrimidine core substituted with a bromo group at the 5-position and a tetrahydropyran-4-yloxy moiety at the 2-position. This structure imparts versatility in synthetic applications, particularly as an intermediate in pharmaceutical and agrochemical research. The bromo group enhances reactivity for cross-coupling reactions, while the tetrahydropyranyloxy substituent contributes to stability and solubility. Its well-defined reactivity profile makes it valuable for constructing complex molecular frameworks. The compound is typically handled under inert conditions due to its sensitivity to moisture and air. Suitable for use in medicinal chemistry and material science, it offers a balance of reactivity and functional group compatibility.
5-Bromo-2-(tetrahydro-2H-pyran-4-yloxy)pyrimidine structure
1340125-32-7 structure
Product Name:5-Bromo-2-(tetrahydro-2H-pyran-4-yloxy)pyrimidine
CAS No:1340125-32-7
MF:C9H11BrN2O2
MW:259.099841356277
CID:2114888
Update Time:2025-06-12

5-Bromo-2-(tetrahydro-2H-pyran-4-yloxy)pyrimidine Chemical and Physical Properties

Names and Identifiers

    • 5-bromo-2-[(tetrahydro-2H-pyran-4-yl)oxy]Pyrimidine
    • 5-bromo-2-(tetrahydro-2H-pyran-4-yloxy)pyrimidine
    • JVJOQSNQZAOWAH-UHFFFAOYSA-N
    • 5-bromo-2-(oxan-4-yloxy)pyrimidine
    • Pyrimidine, 5-bromo-2-[(tetrahydro-2H-pyran-4-yl)oxy]-
    • 5-Bromo-2-(tetrahydro-2H-pyran-4-yloxy)pyrimidine
    • Inchi: 1S/C9H11BrN2O2/c10-7-5-11-9(12-6-7)14-8-1-3-13-4-2-8/h5-6,8H,1-4H2
    • InChI Key: JVJOQSNQZAOWAH-UHFFFAOYSA-N
    • SMILES: BrC1C=NC(=NC=1)OC1CCOCC1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 168
  • Topological Polar Surface Area: 44.2

5-Bromo-2-(tetrahydro-2H-pyran-4-yloxy)pyrimidine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1678502-250mg
5-Bromo-2-((tetrahydro-2H-pyran-4-yl)oxy)pyrimidine
1340125-32-7 98%
250mg
¥2773.00 2024-08-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1678502-1g
5-Bromo-2-((tetrahydro-2H-pyran-4-yl)oxy)pyrimidine
1340125-32-7 98%
1g
¥6948.00 2024-08-09

Additional information on 5-Bromo-2-(tetrahydro-2H-pyran-4-yloxy)pyrimidine

Comprehensive Overview of 5-Bromo-2-(tetrahydro-2H-pyran-4-yloxy)pyrimidine (CAS No. 1340125-32-7)

5-Bromo-2-(tetrahydro-2H-pyran-4-yloxy)pyrimidine (CAS No. 1340125-32-7) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its pyrimidine core and tetrahydro-2H-pyran-4-yloxy substituent, serves as a versatile intermediate in the synthesis of bioactive molecules. Its unique structural features make it a valuable building block for drug discovery, particularly in the development of kinase inhibitors and antiviral agents.

The growing interest in 5-Bromo-2-(tetrahydro-2H-pyran-4-yloxy)pyrimidine is driven by its potential applications in addressing modern healthcare challenges. Researchers are exploring its role in targeting cancer therapeutics, as pyrimidine derivatives are known to interfere with DNA replication in rapidly dividing cells. Additionally, its modular synthetic pathway allows for efficient derivatization, enabling the creation of libraries for high-throughput screening. This aligns with current trends in precision medicine and AI-driven drug design, where such compounds are increasingly valuable.

From a chemical perspective, the bromine atom at the 5-position of the pyrimidine ring provides an excellent handle for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings. This reactivity is particularly relevant in the context of green chemistry initiatives, as researchers seek more sustainable methods for constructing complex molecular architectures. The tetrahydro-2H-pyran-4-yloxy group contributes to the compound's solubility profile, addressing a common challenge in drug development where poor bioavailability often limits therapeutic potential.

In the field of material science, derivatives of 5-Bromo-2-(tetrahydro-2H-pyran-4-yloxy)pyrimidine have shown promise as precursors for organic electronic materials. The compound's ability to participate in π-stacking interactions makes it interesting for developing organic semiconductors, a rapidly growing area as industries seek alternatives to traditional silicon-based technologies. This application is particularly timely given the global push toward flexible electronics and wearable technologies.

The synthesis and characterization of 5-Bromo-2-(tetrahydro-2H-pyran-4-yloxy)pyrimidine typically involve advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods ensure the compound's purity and structural integrity, which are critical for its applications in sensitive research areas. Recent advancements in automated synthesis platforms have made the production of such specialized compounds more efficient, supporting the growing demand from both academic and industrial research laboratories.

As the scientific community continues to explore the potential of 5-Bromo-2-(tetrahydro-2H-pyran-4-yloxy)pyrimidine, its role in addressing contemporary challenges in drug discovery and material innovation becomes increasingly apparent. The compound's versatility and the growing body of research surrounding it position it as an important tool in the development of next-generation therapeutics and advanced materials. With ongoing research into its properties and applications, this compound is likely to remain a focus of scientific investigation for years to come.

Recommended suppliers
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.